Cas no 918152-55-3 (Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester
• CAS No: 918152-55-3
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 779129
• PubChem ID: 71427739
• Update Time: 2025-04-19

Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester
• (4-ethynylphenyl)methyl 2,2-dimethylpropanoate
• 918152-55-3
• DTXSID10846476

• Inchi： 1S/C14H16O2/c1-5-11-6-8-12(9-7-11)10-16-13(15)14(2,3)4/h1,6-9H,10H2,2-4H3
• InChI Key： ACTGXDLGYBZZBV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C#C)=CC=1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų